1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone

• IUPAC Name: 1-(2,5-dimethylphenyl)-2-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C14H17N3OS/c1-4-13-15-14(17-16-13)19-8-12(18)11-7-9(2)5-6-10(11)3/h5-7H,4,8H2,1-3H3,(H,15,16,17)
• InChI Key: JLNWBOGNMYMGDG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC(=O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C14H17N3OS
• Molecular Weight: 275.37 g/mol

Description

1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone, also known as DMPT, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMPT is a synthetic compound that is widely used as a feed additive in the aquaculture industry to enhance the growth and feed efficiency of aquatic animals. However, recent studies have shown that DMPT has several other potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone is not fully understood. However, it has been suggested that 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone may act by modulating the activity of various enzymes and receptors in the body. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has also been shown to activate the peroxisome proliferator-activated receptor alpha (PPARα), which is involved in the regulation of lipid metabolism.
Biochemical and Physiological Effects:
1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been found to have several biochemical and physiological effects in the body. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been shown to increase the levels of growth hormone in animals, leading to enhanced growth and feed efficiency. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has also been found to modulate the activity of various neurotransmitters in the brain, leading to potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has several advantages as a research tool. It is a synthetic compound that is readily available and easy to synthesize. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has also been found to have low toxicity and is generally considered safe for use in laboratory experiments. However, 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has limitations as a research tool. Its mechanism of action is not fully understood, and further research is needed to elucidate its effects on various enzymes and receptors in the body.

Future Directions

There are several potential future directions for research involving 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been found to have potential applications in drug discovery, cancer research, and neuroscience. Further research is needed to elucidate the mechanism of action of 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone and its effects on various enzymes and receptors in the body. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone may also have potential applications in the treatment of other diseases and disorders, such as metabolic disorders and cardiovascular diseases. Overall, 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone is a promising research tool with potential applications in various scientific research fields.

Synthesis Methods

1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone can be synthesized through a multistep process involving the reaction of 2,5-dimethylacetophenone with ethyl thioacetate, followed by cyclization with hydrazine hydrate and subsequent reaction with triethyl orthoformate and sodium azide. The final product is obtained after the reaction with ethyl chloroacetate and sodium methoxide.

Scientific Research Applications

1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been found to have potential applications in various scientific research fields, including drug discovery, cancer research, and neuroscience. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting the proliferation of cancer cells. 1-(2,5-dimethylphenyl)-2-[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]ethanone has also been found to modulate the activity of neurotransmitters in the brain, leading to potential applications in the treatment of neurological disorders.